Cas no 1017778-76-5 (3-Chloro-4-ethoxy-5-fluorobenzoyl chloride)

3-Chloro-4-ethoxy-5-fluorobenzoyl chloride is a high-purity organofluorine compound primarily used as a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring chloro, ethoxy, and fluoro substituents, enables selective reactivity in acylations and other electrophilic reactions. The compound is particularly valued for its role in constructing complex heterocyclic frameworks due to its stability and controlled reactivity under standard conditions. It is typically handled under inert atmospheres to prevent hydrolysis. Suitable for fine chemical applications, it offers consistent performance in multi-step synthetic routes, ensuring reproducibility in research and industrial-scale processes. Proper storage in anhydrous conditions is recommended to maintain its integrity.

3-Chloro-4-ethoxy-5-fluorobenzoyl chloride structure

1017778-76-5 structure

Product Name:3-Chloro-4-ethoxy-5-fluorobenzoyl chloride

CAS No:1017778-76-5

MF:C₉H₇Cl₂FO₂

MW:237.055084466934

MDL:MFCD09832337

CID:3161287

PubChem ID:20111751

Update Time:2025-06-20

3-Chloro-4-ethoxy-5-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-ethoxy-5-fluorobenzoyl chloride
- 1017778-76-5
- AKOS015956563
- JS-4742
- MFCD09832337
- CS-0443011
- 3-CHLORO-4-ETHOXY-5-FLUOROBENZOYLCHLORIDE
- MDL： MFCD09832337
- Inchi： 1S/C9H7Cl2FO2/c1-2-14-8-6(10)3-5(9(11)13)4-7(8)12/h3-4H,2H2,1H3
- InChI Key： DVFYPWIHSIEUNN-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)Cl)C=C(C=1OCC)F

Computed Properties

Exact Mass: 235.9807130g/mol
Monoisotopic Mass: 235.9807130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 26.3Å²

3-Chloro-4-ethoxy-5-fluorobenzoyl chloride Pricemore >>

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abcr	AB264460-1 g	3-Chloro-4-ethoxy-5-fluorobenzoyl chloride, 97%; .	1017778-76-5	97%	1g	€97.50	2023-06-22
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